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Compound Name: Tpcet

Cat. No.: B1216755

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed guide to the experimental setup and protocols for
the mechanical testing of Thermoplastic Copolyester Elastomer (TPCET) composites. TPCETS
are a class of high-performance thermoplastic elastomers that combine the flexibility of
elastomers with the strength and processability of thermoplastics, making them suitable for a
wide range of applications, including in the medical device and drug delivery fields where
understanding mechanical behavior is critical.

Data Summary: Mechanical Properties of TPCET
Composites

The following tables summarize typical quantitative data obtained from mechanical testing of
TPCET composites. It is important to note that these values can vary significantly based on the
specific grade of TPCET, the type and content of reinforcement, and the processing conditions.
The data presented here is for a representative grade of a Copolyester Thermoplastic
Elastomer (TPC-ET).

Table 1: Tensile Properties of TPCET Composite
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Property Test Method Typical Value Unit
Tensile Strength at
ASTM D638 18 MPa
Break
Tensile Elongation at
ASTM D638 750 %
Break
Table 2: Flexural Properties of TPCET Composite
Property Test Method Typical Value Unit
Flexural Modulus ASTM D790 55 MPa
Table 3: Impact Properties of TPCET Composite
Typical Value (at 23 .
Property Test Method °C) Unit
Notched Izod Impact
ASTM D256 No Break J/m

Strength

Experimental Protocols

Detailed methodologies for the key mechanical tests are provided below. Adherence to these

standardized protocols is crucial for obtaining reliable and reproducible data.

Tensile Testing

Standard: ASTM D3039 - Standard Test Method for Tensile Properties of Polymer Matrix

Composite Materials

Objective: To determine the tensile strength, tensile modulus, and elongation at break of

TPCET composites.

Materials and Equipment:
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e Universal Testing Machine (UTM) with a suitable load cell

» Extensometer or strain gauges for accurate strain measurement
 Grips suitable for holding composite specimens

o Micrometer or calipers for precise specimen measurement

e Environmental chamber (if testing at non-ambient temperatures)

o TPCET composite test specimens with a constant rectangular cross-section (typically 25 mm
wide and 250 mm long)[1]

Protocol:
e Specimen Preparation:

o Cut specimens from a larger TPCET composite sheet or mold them to the required
dimensions. Ensure that the edges are smooth and free of defects to prevent premature
failure. Composites require clean edge preparation to prevent delamination during
testing[2].

o Measure the width and thickness of each specimen at several points along the gauge
length and calculate the average cross-sectional area.

o If required, bond end tabs to the specimens to prevent grip-induced failures, especially for
materials with high strength.

o Test Setup:
o Install the appropriate grips on the UTM.
o Set the test speed. A typical speed for standard specimens is 2 mm/min[1].
o If using an extensometer, attach it to the center of the specimen's gauge length.

e Procedure:
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o Place the specimen into the grips of the UTM, ensuring it is vertically aligned to avoid
torsional forces[3].

o Start the test and record the load and elongation data until the specimen fractures.

o For each set of conditions, test at least five specimens to ensure statistical significance.

o Data Analysis:

o Calculate the tensile stress by dividing the applied load by the initial cross-sectional area
of the specimen.

o Calculate the tensile strain from the extensometer data.
o Plot the stress-strain curve.

o Determine the tensile strength (the maximum stress before failure), tensile modulus (the
slope of the initial linear portion of the stress-strain curve), and the elongation at break.

Flexural (Bending) Testing

Standard: ASTM D790 - Standard Test Methods for Flexural Properties of Unreinforced and
Reinforced Plastics and Electrical Insulating Materials

Objective: To determine the flexural strength and flexural modulus of TPCET composites.

Materials and Equipment:

Universal Testing Machine (UTM) with a suitable load cell

Three-point bending fixture

Micrometer or calipers

TPCET composite test specimens of a rectangular cross-section (e.g., 127 mm long, 12.7
mm wide, and 3.2 mm thick)[4]

Protocol:
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e Specimen Preparation:

o Prepare rectangular bar specimens to the dimensions specified in ASTM D790[4].

o Measure the width and thickness of each specimen at the center.

e Test Setup:

[e]

Install the three-point bending fixture on the UTM.

o

Set the support span to be 16 times the specimen thickness[4].

[¢]

The loading nose and supports should have a specified radius (commonly 5 mm) to
prevent stress concentrations[4].

[¢]

Calculate and set the crosshead speed according to the ASTM D790 standard, which is
dependent on the specimen’'s dimensions.

e Procedure:

[¢]

Place the specimen on the supports of the bending fixture, ensuring it is centered.

[e]

Begin the test by applying a load to the center of the specimen.

o

Continue the test until the specimen ruptures or reaches a maximum strain of 5% on the
outer surface, whichever occurs first[4].

o

Test at least five specimens for each condition.

e Data Analysis:

Record the load versus deflection data.

[¢]

Calculate the flexural stress and flexural strain.

[e]

(¢]

Determine the flexural strength (the maximum stress in the outer fiber at the point of
failure) and the flexural modulus (the ratio of stress to strain in the elastic region of the
flexural deformation).
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Izod Impact Testing

Standard: ASTM D256 - Standard Test Methods for Determining the Izod Pendulum Impact
Resistance of Plastics

Objective: To determine the impact resistance or toughness of TPCET composites.

Materials and Equipment:

Pendulum-type impact testing machine (lzod tester)

Notching machine

Micrometer or calipers

TPCET composite test specimens (typically 63.5 mm long, 12.7 mm wide, and 3.2 mm thick)
[5]

Protocol:
e Specimen Preparation:
o Prepare specimens with the standard dimensions.

o Use a notching machine to create a standardized V-notch in each specimen. The notch
creates a stress concentration point to promote a brittle fracture[6].

o Measure the dimensions of each specimen, particularly the remaining thickness at the
notch.

e Test Setup:
o Calibrate the Izod impact tester according to the manufacturer's instructions.

o Select the appropriate pendulum weight to ensure that the energy absorbed during the
test is within the accurate range of the machine.

e Procedure:

© 2025 BenchChem. All rights reserved. 6/12 Tech Support


https://www.benchchem.com/product/b1216755?utm_src=pdf-body
https://www.benchchem.com/product/b1216755?utm_src=pdf-body
https://www.researchgate.net/publication/322021288_Tensile_and_Flexural_testing_of_Advanced_composite_materials
https://www.mdpi.com/2079-6439/8/12/74
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1216755?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Secure the specimen in the vise of the impact tester, with the notched side facing the

[e]

direction of the pendulum strike.

[e]

Raise the pendulum to its starting position and release it.

(¢]

The pendulum will swing down, strike the specimen, and the energy absorbed to fracture
the specimen is measured by the machine.

o

Test at least five specimens for each material condition.
o Data Analysis:
o The impact energy is typically read directly from the machine's scale or digital display.

o Calculate the Izod impact strength by dividing the absorbed energy by the thickness of the
specimen at the notch. The result is usually expressed in Joules per meter (J/m) or foot-
pounds per inch (ft-1b/in).

Visualized Experimental Workflows

The following diagrams illustrate the logical flow of the experimental protocols described above.
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Caption: Workflow for Tensile Testing of TPCET Composites.
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Caption: Workflow for Flexural Testing of TPCET Composites.
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Caption: Workflow for 1zod Impact Testing of TPCET Composites.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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